2-(4-fluorophenyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide
• InChI: InChI=1S/C17H14FN3O2/c18-14-8-6-12(7-9-14)10-15(22)19-11-16-20-17(21-23-16)13-4-2-1-3-5-13/h1-9H,10-11H2,(H,19,22)
• InChI Key: KTQKNAJXAQOAKM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NOC(=N2)CNC(=O)CC3=CC=C(C=C3)F
• Molecular Formula: C17H14FN3O2
• Molecular Weight: 311.31 g/mol

Description

2-(4-fluorophenyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide, also known as FOA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. FOA belongs to the class of oxadiazole derivatives, which have shown promising results in various studies for their pharmacological properties.

Mechanism of Action

The mechanism of action of 2-(4-fluorophenyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide involves the inhibition of the cyclooxygenase (COX) enzyme, which is responsible for the production of prostaglandins. Prostaglandins are lipid compounds that play a crucial role in inflammation, pain, and fever. By inhibiting the COX enzyme, this compound reduces the production of prostaglandins, thereby reducing inflammation and pain. This compound has also been shown to modulate the activity of gamma-aminobutyric acid (GABA) receptors, which are responsible for the regulation of neuronal activity. By modulating GABA receptor activity, this compound has been shown to exhibit anticonvulsant properties.
Biochemical and Physiological Effects:
This compound has been shown to exhibit significant biochemical and physiological effects. In animal studies, this compound has been shown to reduce inflammation and pain, exhibit anticonvulsant properties, and inhibit the growth of cancer cells. This compound has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease. Additionally, this compound has been shown to exhibit antioxidant properties, which may be beneficial in the treatment of various diseases associated with oxidative stress.

Advantages and Limitations for Lab Experiments

2-(4-fluorophenyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, making it readily available for research purposes. This compound has also been extensively studied for its pharmacological properties, making it a well-established compound for scientific research. However, this compound has some limitations for lab experiments. It has low solubility in water, which may limit its use in certain assays. Additionally, this compound has not been extensively studied for its toxicity, which may limit its use in in vivo experiments.

Future Directions

2-(4-fluorophenyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has shown promising results in various studies for its potential therapeutic applications. There are several future directions for this compound research, including:
1. Investigation of this compound's potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
2. Further studies on this compound's anticonvulsant properties and its potential use in the treatment of epilepsy.
3. Investigation of this compound's potential use in cancer treatment and its mechanism of action.
4. Studies on this compound's toxicity and safety in in vivo experiments.
5. Investigation of this compound's potential use in the treatment of other diseases associated with inflammation and oxidative stress, such as diabetes and cardiovascular disease.
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research for its potential therapeutic applications. This compound has shown promising results in various studies for its anti-inflammatory, analgesic, anticonvulsant, and anticancer properties. This compound has several advantages for lab experiments, including its ease of synthesis and well-established pharmacological properties. However, this compound has some limitations for lab experiments, including its low solubility in water and limited toxicity studies. There are several future directions for this compound research, including investigation of its potential use in the treatment of neurodegenerative diseases, epilepsy, and cancer.

Synthesis Methods

The synthesis method of 2-(4-fluorophenyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide involves the reaction of 4-fluoroaniline with 3-phenyl-1,2,4-oxadiazole-5-carbaldehyde in the presence of acetic acid. The resulting product is then treated with N-methyl acetamide to yield this compound. The purity of this compound can be increased by recrystallization from ethanol.

Scientific Research Applications

2-(4-fluorophenyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has been extensively studied for its potential therapeutic applications. It has shown promising results in various studies for its anti-inflammatory, analgesic, and anticonvulsant properties. This compound has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, this compound has been studied for its potential use in cancer treatment due to its ability to inhibit the growth of cancer cells.